BENGHE Foundational & Exploratory

Check Availability & Pricing

PIPES buffer pH range and pKa value

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: Cbhipes
CAS No.: 353235-01-5
Cat. No.: B10773512

Get Quote

\ J

An In-depth Technical Guide to PIPES Buffer: Properties and Protocols

PIPES (piperazine-N,N'-bis(2-ethanesulfonic acid)) is a zwitterionic sulfonic acid buffer that is
one of the original "Good's buffers" developed for biochemical research.[1][2] Its pKa is near
physiological pH, making it a widely used buffering agent in cell culture, histology, protein
purification, and microscopy.[1][3][4] This guide provides an in-depth overview of its core
properties, experimental protocols, and key applications for researchers, scientists, and drug
development professionals.

Core Physicochemical Properties

PIPES was designed to meet several criteria for biological buffers, including high water
solubility, minimal interaction with biological components, and resistance to enzymatic
degradation. A key feature of PIPES is its negligible capacity to bind divalent metal ions. The
effectiveness of a buffer is defined by its pKa, the pH at which the acidic and basic forms are in
equal concentration. For PIPES, the pKa at 25°C is 6.76, which provides an effective buffering
range between 6.1 and 7.5.

The free acid form of PIPES is not very soluble in water; however, its solubility increases
significantly as it is converted to its salt form by raising the pH with a base.
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Temperature Dependence of pKa

The pKa of PIPES buffer is sensitive to temperature, which is a critical consideration for
experiments conducted at temperatures other than standard room temperature (25°C). The pH
of the buffer should always be adjusted at the temperature at which the experiment will be
performed. For every 1°C increase in temperature, the pKa of PIPES decreases by
approximately 0.0085 units.
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Experimental Protocols
Preparation of 1 M PIPES Stock Solution (pH 7.0 at 25°C)

This protocol details the steps to prepare 1 liter of a 1 M PIPES buffer stock solution.
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Materials:

PIPES (free acid) (M.W. 302.37 g/mol )

Deionized or distilled water (dHz20)

10 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution
Calibrated pH meter with a temperature probe

Magnetic stirrer and stir bar

1 L beaker and 1 L graduated cylinder

Methodology:

Weigh PIPES: Accurately weigh 302.37 g of PIPES free acid and add it to a beaker
containing approximately 600-800 mL of dH=20.

Dissolve: Place the beaker on a magnetic stirrer. The PIPES free acid will not fully dissolve
at this stage due to its low solubility in acidic water.

Adjust pH: While stirring, slowly add the 10 M NaOH or KOH solution dropwise. Monitor the
pH continuously with a calibrated pH meter. The PIPES powder will gradually dissolve as the
pH increases and the sulfonic acid groups are deprotonated.

Final pH Adjustment: Continue to add the base until the solution is fully dissolved and the pH
meter reads a stable 7.0 at 25°C.

Adjust Final Volume: Once the target pH is reached, carefully transfer the solution intoa 1 L
graduated cylinder. Rinse the beaker with a small amount of dH20 and add it to the cylinder
to ensure a complete transfer. Add dH20 to bring the final volume to exactly 1 L.

Sterilization and Storage: If a sterile solution is required, filter the buffer through a 0.22 um
sterile filter. Store the solution at 4°C in a tightly sealed container to prevent pH changes
from atmospheric CO:s.
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Workflow for preparing 1M PIPES buffer.

Experimental Determination of pKa

The pKa value of PIPES can be verified experimentally through titration.

Methodology:

Prepare a 0.1 M solution of PIPES (free acid).
« Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH).
e Record the pH of the solution after each addition of the base.

» Plot the pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration

curve.

e The pKa is the pH at the half-equivalence point, which is the midpoint of the steep buffering
region of the curve where half of the PIPES has been neutralized.

Applications and Stability

PIPES is highly valued in biological research for its stability and inert nature. It is frequently
used in:
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o Cell Culture: Its pKa near physiological pH makes it an excellent buffer for maintaining stable
conditions for cells.

» Histology and Microscopy: It has been documented to minimize the loss of lipids when used
in glutaraldehyde fixation for both plant and animal tissues.

e Biochemical Assays: Its low metal-binding capacity is advantageous in studies of
metalloproteins or reactions involving divalent cations.

Although PIPES is a stable buffer, its performance can be affected by improper storage. High
temperatures can lead to the degradation of the piperazine ring, reducing the buffer's capacity.
Stock solutions should be stored away from light and high heat to ensure long-term stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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